Cas no 1805949-35-2 (4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1805949-35-2
• MF: C₇H₃ClF₅NO₂S
• MW: 295.614237070084
• CID: 4850346
• Update Time: 2025-10-28

4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C7H3ClF5NO2S/c8-17(15,16)4-2-14-5(7(11,12)13)1-3(4)6(9)10/h1-2,6H
• InChI Key： QHSFDSFGFOZNPH-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C(C(F)(F)F)C=C1C(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4

Additional information on 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride

Comprehensive Guide to 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1805949-35-2)

4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1805949-35-2) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its sulfonyl chloride moiety further enhances its reactivity, making it invaluable for coupling reactions and derivatization processes.

The growing demand for fluorinated compounds in drug discovery and crop protection has propelled the relevance of 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride. Researchers are increasingly exploring its potential in designing next-generation pharmaceuticals, particularly in the development of kinase inhibitors and antiviral agents. Its ability to modulate bioavailability and metabolic stability makes it a sought-after building block in medicinal chemistry.

In the agrochemical sector, CAS 1805949-35-2 is being investigated for its role in creating novel pesticides and herbicides. The introduction of fluorine atoms into active ingredients often enhances their efficacy and environmental profile, aligning with the industry's shift toward sustainable agriculture. This compound's structural features contribute to improved target specificity and reduced off-target effects, addressing key challenges in modern pest management.

The synthesis of 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride involves multi-step processes that require precise control over reaction conditions. Recent advancements in flow chemistry and catalytic fluorination have streamlined its production, enabling higher yields and purity. These innovations are critical for meeting the escalating demand from pharmaceutical and agrochemical manufacturers.

From a commercial perspective, the market for fluorinated pyridine derivatives is expanding rapidly, driven by their versatility and performance benefits. CAS 1805949-35-2 is positioned as a high-value intermediate, with suppliers focusing on scalable production and stringent quality control. Its applications extend beyond traditional sectors, showing promise in materials science for the development of advanced polymers and electronic materials.

Safety and handling of 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride require adherence to standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage in anhydrous environments and the use of personal protective equipment are recommended to maintain its stability and prevent degradation.

Looking ahead, the compound's role in green chemistry initiatives is gaining traction. Researchers are exploring eco-friendly synthetic routes and recycling strategies for fluorine-containing intermediates, aligning with global sustainability goals. This focus on environmentally responsible chemistry further enhances the appeal of CAS 1805949-35-2 in industrial applications.

For scientists and procurement specialists seeking detailed technical data, the physicochemical properties of 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride—including solubility, melting point, and spectral characteristics—are well-documented in recent literature. These parameters are essential for optimizing its use in various synthetic pathways and formulation development.

The intellectual property landscape surrounding fluorinated pyridine compounds continues to evolve, with numerous patents filed for novel derivatives and applications. Companies investing in CAS 1805949-35-2 related technologies are positioning themselves at the forefront of innovation in specialty chemicals and life sciences.

In conclusion, 4-(Difluoromethyl)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride represents a cutting-edge solution for modern chemical challenges. Its unique structural attributes and broad applicability make it a compound of significant interest across multiple industries, driving ongoing research and commercial development in the field of fluorine chemistry.